Cas no 931681-13-9 (1-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol)

• Product Name: 1-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol
• CAS No: 931681-13-9
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5428901
• Update Time: 2025-10-28

1-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]butan-1-ol
• 1-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol

• Inchi： 1S/C20H24N2O2/c1-3-6-19(23)20-21-17-7-4-5-8-18(17)22(20)13-14-24-16-11-9-15(2)10-12-16/h4-5,7-12,19,23H,3,6,13-14H2,1-2H3
• InChI Key： YLIYGVKRAJATFU-UHFFFAOYSA-N
• SMILES： C(C1N(CCOC2=CC=C(C)C=C2)C2=CC=CC=C2N=1)(O)CCC

Additional information on 1-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol

Compound CAS No. 931681-13-9: A Comprehensive Overview of 1-{1-2-(4-Methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol

Introduction to the Compound

The compound CAS No. 931681-13-9, also known as 1-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}butan-1-ol, is a complex organic molecule with a unique structure that combines elements of aromatic heterocycles and aliphatic alcohols. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure features a benzodiazole ring system, which is known for its stability and reactivity, making it a valuable component in the design of advanced materials and bioactive molecules.

Structural Analysis and Synthesis

The synthesis of CAS No. 931681-13-9 involves a multi-step process that typically begins with the preparation of the benzodiazole core. This is achieved through condensation reactions involving o-amino phenols and carbonyl compounds, followed by cyclization to form the aromatic heterocycle. The subsequent introduction of the 4-methylphenoxy group and the butanolic chain requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Physical and Chemical Properties

Understanding the physical and chemical properties of CAS No. 931681-13-9 is crucial for its application in various industries. The compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. The molecule's hydroxyl group contributes to its moderate polarity, enhancing its ability to form hydrogen bonds and interact with biological systems.

Applications in Pharmaceuticals

The benzodiazole moiety in CAS No. 931681-13-9 has been associated with anti-inflammatory, antioxidant, and anticancer activities in recent studies. Researchers have explored its potential as a lead compound for developing novel drugs targeting chronic diseases. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer cell proliferation.

Role in Agrochemicals

In the agrochemical sector, CAS No. 931681-13-9 has shown promise as a component in herbicides and fungicides due to its ability to disrupt key biochemical pathways in pests and pathogens. Field trials conducted by agricultural research institutions have indicated improved crop yields when treated with formulations containing this compound. Its compatibility with eco-friendly application methods further enhances its appeal in sustainable agriculture practices.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 931681-13-9 is essential for ensuring its safe use in industrial applications. Studies have shown that the compound biodegrades moderately under aerobic conditions, with a half-life of about 20 days in aqueous environments. Regulatory agencies have classified it as non-toxic to aquatic life at concentrations below 50 ppm, making it suitable for use in controlled agricultural settings.

Future Prospects and Research Directions

The future of CAS No. 93